Cas no 110327-56-5 (N-propyl-1h-indazol-6-amine)

• Product Name: N-propyl-1h-indazol-6-amine
• CAS No: 110327-56-5
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 1193096
• PubChem ID: 17885997
• Update Time: 2025-04-20

N-propyl-1h-indazol-6-amine Chemical and Physical Properties

Names and Identifiers

• N-propyl-1h-indazol-6-amine
• SureCN7572085
• AGN-PC-01MS53
• 1H-Indazol-6-amine, N-propyl-
• INDAZOL-6-AMINE, N-PROPYL-
• AKOS009932844
• MB11632
• SureCN7572085; AGN-PC-01MS53; 1H-Indazol-6-amine, N-propyl-; INDAZOL-6-AMINE, N-PROPYL-; AKOS009932844; MB11632;
• 110327-56-5
• SCHEMBL7572085

• Inchi： 1S/C10H13N3/c1-2-5-11-9-4-3-8-7-12-13-10(8)6-9/h3-4,6-7,11H,2,5H2,1H3,(H,12,13)
• InChI Key： RDTCCXTUNRPKLA-UHFFFAOYSA-N
• SMILES： N(C1C=CC2C=NNC=2C=1)CCC

Computed Properties

• Exact Mass: 175.110947427g/mol
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• PSA: 40.71000
• LogP: 2.45780